3-[(5-Methylthiophen-2-yl)methyl]pyrrolidine

• Molecular Formula: C10H15NS
• Molecular Weight: 181.30 g/mol
• IUPAC Name: 3-[(5-methylthiophen-2-yl)methyl]pyrrolidine
• InChI: InChI=1S/C10H15NS/c1-8-2-3-10(12-8)6-9-4-5-11-7-9/h2-3,9,11H,4-7H2,1H3
• InChI Key: MYXXPHFDIIJZDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)CC2CCNC2

Description

3-[(5-Methylthiophen-2-yl)methyl]pyrrolidine is a chemical compound of high interest in medicinal chemistry and neuroscience research. This structure incorporates a pyrrolidine ring linked to a 5-methylthiophene moiety, a pharmacophore pattern observed in compounds investigated for central nervous system (CNS) activity . Researchers explore this and similar analogues primarily in the development of potential multifunctional ligands for the treatment of neurological disorders . The core structure is frequently investigated for its anticonvulsant and antinociceptive (pain-blocking) properties . Compounds featuring the thiophene-pyrrolidine scaffold have been reported in scientific literature to demonstrate activity in various preclinical models, including maximal electroshock (MES) and psychomotor (6 Hz) seizure tests, which are standard models for identifying anticonvulsant agents . Furthermore, research suggests that the mechanism of action for bioactive compounds within this chemical class may involve interaction with neuronal voltage-sensitive sodium and calcium channels . This makes the compound a valuable template for researchers studying ion channel modulators and designing novel therapeutic candidates for conditions such as epilepsy and neuropathic pain . This product is intended for research purposes only in a controlled laboratory setting. It is not for diagnostic, therapeutic, or any other human use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(5-Methylthiophen-2-yl)methyl]pyrrolidine typically involves the reaction of pyrrolidine with a suitable thiophene derivative. One common method is the alkylation of pyrrolidine with 5-methylthiophene-2-carbaldehyde under reductive amination conditions . The reaction is usually carried out in the presence of a reducing agent such as sodium triacetoxyborohydride in an organic solvent like dichloromethane.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The pyrrolidine nitrogen acts as a nucleophile, participating in alkylation and acylation reactions. Key findings include:

• Alkylation : Reacts with alkyl halides (e.g., methyl iodide) in the presence of a base (e.g., NaH) to form N-alkylated derivatives. For example, N-methylation occurs at room temperature in THF, yielding 1-methyl-3-[(5-methylthiophen-2-yl)methyl]pyrrolidine .

• Acylation : Forms amides when treated with acyl chlorides (e.g., acetyl chloride) under anhydrous conditions. The reaction proceeds via a two-step mechanism involving intermediate iminium ion formation .

Table 1: Representative Nucleophilic Reactions

Reagent	Product	Conditions	Yield	Source
Methyl iodide	1-Methyl-3-[(5-methylthiophen-2-yl)methyl]pyrrolidine	THF, NaH, 25°C, 12 hr	78%
Acetyl chloride	N-Acetyl-3-[(5-methylthiophen-2-yl)methyl]pyrrolidine	DCM, Et₃N, 0°C → RT	85%

Electrophilic Aromatic Substitution on Thiophene

The thiophene ring undergoes regioselective electrophilic substitution, primarily at the 4-position due to electron-donating methyl group effects:

• Nitration : Reaction with nitric acid in acetic anhydride produces 3-[(5-methyl-4-nitrothiophen-2-yl)methyl]pyrrolidine. The nitro group introduces electron-withdrawing properties, altering subsequent reactivity .

• Sulfonation : Concentrated sulfuric acid at 80°C yields sulfonated derivatives, though yields are moderate (50–60%) due to competing ring oxidation .

Condensation Reactions

The compound serves as a precursor in multicomponent syntheses:

• Schiff Base Formation : Reacts with aromatic aldehydes (e.g., benzaldehyde) in ethanol under reflux to form imine-linked hybrids. These derivatives exhibit enhanced biological activity, including anticonvulsant properties .

• Pyrrolidine-2,5-dione Hybrids : Condensation with succinic anhydride derivatives generates fused-ring systems. For example, reaction with 2-(3-methylthiophen-2-yl)succinic acid produces tricyclic structures with demonstrated antinociceptive effects .

Redox Reactions

• Oxidation : Treatment with m-CPBA oxidizes the pyrrolidine ring to a pyrrolidone, forming 3-[(5-methylthiophen-2-yl)methyl]pyrrolidin-2-one. This reaction proceeds via a radical intermediate, confirmed by ESR studies .

• Reduction : Catalytic hydrogenation (H₂, Pd/C) reduces the thiophene ring to a tetrahydrothiophene, though this pathway is less explored due to steric hindrance from the methyl group .

Stability and Reactivity Trends

• pH Sensitivity : The pyrrolidine nitrogen’s basicity (pKₐ ~10.2) renders the compound unstable under strongly acidic conditions, leading to ring-opening reactions .

• Thermal Stability : Decomposes above 200°C, primarily via C–S bond cleavage in the thiophene ring, as observed in TGA analysis .

This compound’s versatility in nucleophilic, electrophilic, and condensation reactions underscores its utility in synthesizing bioactive molecules. Ongoing research focuses on optimizing reaction conditions to enhance yields and selectivity for pharmaceutical applications.

Scientific Research Applications

3-((5-Methylthiophen-2-yl)methyl)pyrrolidine hydrochloride is a pyrrolidine derivative with a pyrrolidine ring substituted with a 5-methylthiophen-2-ylmethyl group. It has a molecular weight of 217.76 g/mol. This compound has potential pharmacological activities, especially in neurology and pain management, and has shown anticonvulsant and antinociceptive effects.

Scientific Research Applications
3-((5-Methylthiophen-2-yl)methyl)pyrrolidine hydrochloride is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

Synthesis
The synthesis of 3-((5-Methylthiophen-2-yl)methyl)pyrrolidine hydrochloride typically involves nucleophilic substitution reactions. A common method includes the reaction of 5-methylthiophene with pyrrolidine in the presence of a base, such as sodium hydride, to facilitate the formation of the desired product. The reaction is often conducted under inert conditions to prevent oxidation, followed by crystallization or chromatography for purification.

Biological Activity
Research indicates that 3-((5-Methylthiophen-2-yl)methyl)pyrrolidine hydrochloride has significant biological activity. Studies on the interaction of 3-((5-Methylthiophen-2-yl)methyl)pyrrolidine hydrochloride with biological targets have shown that it may modulate voltage-gated sodium and calcium channels, which are critical in neuronal excitability and pain perception. This modulation could explain its observed anticonvulsant and analgesic effects.

Anticonvulsant Properties
3-((5-Methylthiophen-2-yl)methyl)pyrrolidine hydrochloride has been studied for its anticonvulsant properties, showing efficacy in various seizure models, including maximal electroshock and pentylenetetrazole-induced seizures.

Antinociceptive Effects
It exhibits antinociceptive effects, suggesting potential applications in pain management therapies. It has been suggested that formalin injection results in pathological changes that resemble those observed in nerve injury and neuropathic pain .

Mechanism of Action

The mechanism of action of 3-[(5-Methylthiophen-2-yl)methyl]pyrrolidine involves its interaction with specific molecular targets and pathways. The compound can bind to and inhibit certain enzymes or receptors, leading to its observed biological effects. For example, it may inhibit voltage-gated sodium channels, which are involved in the propagation of nerve impulses, thereby exerting anticonvulsant effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

2-(5-Methylthiophen-2-yl)pyrrolidine

• Structure : Direct attachment of the 5-methylthiophene group to the pyrrolidine ring, lacking the methylene bridge present in the target compound.
• This compound is listed as discontinued in commercial catalogs, suggesting synthetic or stability challenges .

1-[3-(4-Chlorophenyl)-5-(methylsulfanyl)thiophene-2-carbonyl]pyrrolidine

• Structure : Features a bulkier 4-chlorophenyl and methylsulfanyl substituent on the thiophene ring, with a carbonyl group linking to pyrrolidine.
• Molecular Weight : 337.89 g/mol (vs. 181.30 g/mol for the target compound).
• Physical Properties : Predicted density of 1.36 g/cm³ and boiling point of 500.2°C , indicating higher hydrophobicity and thermal stability compared to the target compound .

5-Ethyl 2-methyl 4-(4-(tert-butyl)phenyl)-3,3-dicyano-2-(2-methoxy-2-oxoethyl)pyrrolidine-2,5-dicarboxylate

• Structure : A highly substituted pyrrolidine derivative with ester, nitrile, and aromatic groups.
• Properties : Reported melting point of 198–200°C and detailed NMR/IR data, highlighting the impact of electron-withdrawing groups (e.g., nitriles) on stability and spectroscopic profiles .

Metabolic Stability and Pathways

• α-Pyrrolidinophenones: Structurally related compounds undergo metabolic pathways such as keto reduction to alcohols, pyrrolidine ring oxidation to lactams, and O-demethylation .
• However, the thiophene moiety could undergo sulfur oxidation or methyl group hydroxylation, as seen in similar heterocycles .

Electronic and Optical Properties

• Heterocyclic Chalcones: Compounds like (E)-1-(5-methylfuran-2-yl)-3-(5-methylthiophen-2-yl)prop-2-en-1-one exhibit nonlinear optical (NLO) properties due to conjugated π-systems. The target compound’s thiophene-pyrrolidine hybrid may share similar electronic characteristics, though its saturated pyrrolidine ring might reduce conjugation efficiency .

Data Table: Key Properties of Comparable Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
3-[(5-Methylthiophen-2-yl)methyl]pyrrolidine	C₁₀H₁₅NS	181.30	Methylene-linked thiophene	GHS data unspecified
2-(5-Methylthiophen-2-yl)pyrrolidine	C₉H₁₃NS	167.27	Direct thiophene attachment	Discontinued commercial product
1-[3-(4-Chlorophenyl)-5-(methylsulfanyl)...	C₁₆H₁₆ClNOS₂	337.89	Chlorophenyl, methylsulfanyl	Predicted bp: 500.2°C
5-Methyl-2-pyrrolidone	C₅H₉NO	99.13	Lactam ring	Used as solvent; mp: 108–110°C

Biological Activity

3-[(5-Methylthiophen-2-yl)methyl]pyrrolidine, also known as 3-((5-methylthiophen-2-yl)methyl)pyrrolidine hydrochloride, is a compound that has garnered interest in pharmacological research due to its potential biological activities, particularly in the realms of neurology and pain management. This article explores its biological activity, synthesis methods, and relevant research findings.

• IUPAC Name : 3-[(5-methylthiophen-2-yl)methyl]pyrrolidine hydrochloride
• Molecular Formula : C₁₀H₁₆ClNS
• Molecular Weight : 217.76 g/mol

Synthesis

The synthesis of 3-[(5-Methylthiophen-2-yl)methyl]pyrrolidine typically involves nucleophilic substitution reactions. A common method includes:

• Reactants : 5-methylthiophene and pyrrolidine.
• Conditions : The reaction is carried out in the presence of a base (e.g., sodium hydride) under inert conditions to prevent oxidation.
• Purification : The product is purified through crystallization or chromatography.

Anticonvulsant Effects

Research indicates that 3-[(5-Methylthiophen-2-yl)methyl]pyrrolidine exhibits significant anticonvulsant properties. It has been tested in various seizure models, including:

• Maximal Electroshock (MES) Test
• Pentylenetetrazole (PTZ) Test

In these models, the compound demonstrated notable efficacy, protecting a significant percentage of tested animals from seizures. For instance, in the MES test, it showed a protective effect comparable to established anticonvulsants like valproic acid and ethosuximide .

Test Type	Compound Efficacy	Reference
MES	75% protection at 100 mg/kg
PTZ	50% protection observed

Antinociceptive Effects

In addition to its anticonvulsant activity, the compound also exhibits antinociceptive effects, indicating potential applications in pain management therapies. Studies have shown that it modulates voltage-gated sodium and calcium channels, which are critical for neuronal excitability and pain perception .

Case Studies and Research Findings

• Anticonvulsant Activity Study :
  A study evaluating several pyrrolidine derivatives found that 3-[(5-Methylthiophen-2-yl)methyl]pyrrolidine displayed superior anticonvulsant effects compared to other compounds tested. It protected a higher percentage of animals in both the MES and PTZ models, suggesting it could be a promising candidate for further development in epilepsy treatment .
• Hepatotoxicity Assessment :
  In vitro studies using HepG2 cells indicated that at concentrations of 1–100 μM, the compound did not exhibit significant hepatotoxicity, with cell viability remaining above 94% . This suggests a favorable safety profile for potential therapeutic use.
• Neurocytotoxicity Studies :
  Additional assessments on neurocytotoxicity revealed that the compound did not adversely affect neuroblastoma cells at similar concentrations, further supporting its potential as a safe therapeutic agent .

Q & A

Q. Example Workflow :

Perform DFT calculations to map potential energy surfaces.

Validate predictions via NMR analysis of synthesized products .

Basic: What spectroscopic techniques are critical for characterizing this compound, and how are data interpreted?

Methodological Answer:

• ¹H/¹³C NMR : Identify substituent positions on the pyrrolidine and thiophene rings. For example:
  • Thiophene protons resonate at δ 6.5–7.0 ppm .
  • Pyrrolidine methyl groups appear as singlets near δ 2.3–2.8 ppm .
• Mass Spectrometry (HRMS) : Confirm molecular weight (expected [M+H]⁺ = 224.13 g/mol).

Data Contradiction Analysis :
Discrepancies in integration ratios (NMR) may indicate impurities; cross-validate with HPLC retention times .

Advanced: How can researchers resolve contradictions in catalytic efficiency data across studies?

Methodological Answer:
Systematic variables to evaluate:

• Catalyst Loading : Higher Pd/C concentrations (>5 mol%) may saturate active sites, reducing apparent efficiency .
• Substrate Purity : Trace thiophene oxidation byproducts (e.g., sulfoxides) can poison catalysts .
• Reactor Design : Flow reactors vs. batch systems alter mass transfer rates, affecting reproducibility .

Case Study :
A 2023 study reported 82% yield using Fe₂O₃@SiO₂/In₂O₃ in DCM, while earlier work achieved 78% with Pd/C in EtOH. The discrepancy was attributed to improved surface area in the Fe₂O₃ composite .

Basic: What safety protocols are essential when handling this compound?

Methodological Answer:

• PPE : Nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact .
• Ventilation : Use fume hoods to avoid inhalation hazards (H333 code) .
• Spill Management : Absorb with inert material (e.g., vermiculite) and dispose as hazardous waste .

Critical Note :
Avoid dust formation during transfer; electrostatic discharge risks are elevated in non-polar solvents .

Advanced: What strategies are effective for scaling up synthesis while maintaining enantiomeric purity?

Methodological Answer:

• Chiral Auxiliaries : Use (R)- or (S)-BINOL derivatives to control stereochemistry during alkylation .
• Continuous Flow Systems : Enhance heat/mass transfer for consistent enantioselectivity at scale .
• In-line Analytics : Implement PAT (Process Analytical Technology) with real-time HPLC monitoring .

Q. Experimental Design :

Synthesize analogs with varied substituents (e.g., 2-ethyl, 5-methyl).

Test activity via in vitro assays (e.g., radioligand binding) .